Cas no 70345-80-1 (1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-1,4-dimethyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-1,4-dimethyl-
• CAS No: 70345-80-1
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 975010
• PubChem ID: 12474607
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-1,4-dimethyl-
• 2-Amino-5-ethyl-1,4-dimethyl-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2-amino-5-ethyl-1,4-dimethyl-
• 70345-80-1

• Inchi： 1S/C9H13N3/c1-4-8-6(2)7(5-10)9(11)12(8)3/h4,11H2,1-3H3
• InChI Key： BCCMIZNXUPPXFX-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#N)C(C)=C1CC)N

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles